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Compound of Interest

Compound Name: Sudan III-d6

Cat. No.: B15553101 Get Quote

Essential Safety and Handling Guide for Sudan III-d6
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Sudan III-d6. The following procedures are designed to

ensure safe operational handling and disposal of this compound.

Sudan III-d6 is the deuterated form of Sudan III, a fat-soluble bisazo dye.[1][2] It is primarily

utilized as an internal standard in isotope dilution mass spectrometry for the precise

quantification of Sudan III, particularly in food safety analysis.[1] Due to the toxicological profile

of the parent compound, Sudan III, stringent safety measures must be observed when handling

its deuterated analog.

Physicochemical Data
The key identifiers and properties for Sudan III-d6 are summarized below.
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Property Value

CAS Number 1014689-17-8[2]

Molecular Formula C₂₂H₁₀D₆N₄O[2][3]

Molecular Weight 358.43 g/mol [2][3]

Appearance Reddish-brown powder[4][5]

Solubility
Soluble in chloroform, ethyl acetate, and

alcohol; Insoluble in water[1][4][5]

Melting Point 199 °C (decomposes)[4][5][6]

Hazard Identification
While a specific Safety Data Sheet (SDS) for Sudan III-d6 is not readily available, the hazards

are expected to be identical to those of Sudan III. Sudan III is considered a hazardous

substance.[7] Potential hazards include:

Health Hazards: Irritating to eyes, respiratory system, and skin.[7] There is limited evidence

of carcinogenic effects and possible risk of irreversible effects.[7] Chronic exposure may lead

to liver damage.[5][8]

Physical Hazards: Combustible solid.[7][9] Dusts may form an explosive mixture with air.[7]

[9]

Decomposition: When heated to decomposition, it may emit toxic fumes, including carbon

monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[9][10]

Operational and Disposal Plans
A comprehensive plan for the safe handling and disposal of Sudan III-d6 is crucial. The

following sections provide procedural guidance.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[11][12][13]
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Protection Type Equipment Specification

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must comply with EN 166 or

NIOSH standards.[14][15]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Inspect gloves before use. Use

proper glove removal

technique.[14]

Lab coat or protective suit

A complete suit protecting

against chemicals may be

necessary depending on the

scale of work.[14]

Respiratory Protection

Particulate respirator (dust

mask) or NIOSH-approved

respirator

Required when handling the

powder to avoid inhalation of

dust.[7][9]

Safe Handling Procedures
Adherence to these steps will minimize exposure risk during routine handling.

Ventilation: Always handle Sudan III-d6 in a well-ventilated area, preferably within a

chemical fume hood.[9]

Avoid Contact: Prevent all personal contact, including inhalation of dust and contact with skin

and eyes.[7]

Prevent Dust Formation: Use dry clean-up procedures and avoid actions that generate dust,

such as sweeping.[7][9] If weighing the powder, do so carefully in a contained space.

Hygiene: Do not eat, drink, or smoke in the handling area.[9][10] Wash hands thoroughly

after handling.[4][5]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[4][5][9] Store

away from incompatible materials such as strong oxidizing agents.[9][10]

Spill and Emergency Procedures
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Immediate and appropriate response to spills and exposures is critical.

Scenario Procedure

Minor Spill (Solid)

1. Clean up spills immediately.[9] 2. Wear full

PPE, including respiratory protection. 3. Gently

scoop or vacuum up the spilled material. Avoid

generating dust.[7] A HEPA-filtered vacuum is

recommended.[7] 4. Place the waste in a

sealed, labeled container for disposal.[5][9] 5.

Ventilate the area and wash the spill site after

material pickup is complete.[4][5]

Skin Contact

1. Immediately remove all contaminated

clothing.[7] 2. Flush skin and hair with running

water and soap if available.[7]

Eye Contact

1. Immediately flush eyes with fresh running

water for several minutes.[4][5][7] 2. Ensure

complete irrigation by keeping eyelids apart.[7]

3. Remove contact lenses if present and easy to

do so.[4][5] 4. Seek medical attention if irritation

persists.

Inhalation

1. Remove the victim to fresh air.[4][5] 2. Keep

the person warm and at rest.[7] 3. Seek medical

attention if you feel unwell.[4][5]

Ingestion

1. Rinse mouth with water.[4][5] 2. Do not

induce vomiting. 3. Seek immediate medical

attention.[4][5]

Disposal Plan
All waste containing Sudan III-d6 must be treated as hazardous waste.

Containment: Collect all waste material (including contaminated PPE and spill cleanup

materials) in a clearly labeled, sealed container.[5][9]
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Disposal: Dispose of the hazardous waste in accordance with local, regional, and national

regulations. Do not empty into drains.[16] Consult your institution's environmental health and

safety office for specific guidance. Flinn Scientific suggests Disposal Method #26a for Sudan

III, which involves placing the chemical in a labeled container for pickup by a licensed waste

disposal company.[4]

Experimental Protocol: Quantification of Sudan III in
Chili Powder
This section details a hypothetical methodology for using Sudan III-d6 as an internal standard

for the quantification of Sudan III in a chili powder sample via Liquid Chromatography-Mass

Spectrometry (LC-MS).

Objective: To accurately quantify the concentration of Sudan III in a chili powder sample.

Materials:

Chili powder sample

Sudan III-d6 (Internal Standard)

Sudan III (Analytical Standard)

Chloroform[1]

Acetonitrile (LC-MS grade)

Formic acid

Solid Phase Extraction (SPE) cartridges

Vortex mixer

Centrifuge

LC-MS system

Procedure:
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Standard Preparation:

Prepare a stock solution of Sudan III-d6 in chloroform at a concentration of 1 mg/mL.

Prepare a series of calibration standards of Sudan III in chloroform, each spiked with a

fixed concentration of the Sudan III-d6 internal standard stock solution.

Sample Preparation:

Weigh 1.0 g of the homogenized chili powder sample into a centrifuge tube.

Spike the sample with a known amount of the Sudan III-d6 internal standard stock

solution.

Add 10 mL of chloroform to the tube.

Vortex the mixture for 2 minutes to facilitate extraction.[1]

Centrifuge the sample to separate the solid matrix from the solvent.

Collect the chloroform supernatant.

Sample Cleanup:

Pass the chloroform extract through a solid-phase extraction (SPE) cartridge to remove

interfering matrix components.

Elute the analytes from the SPE cartridge.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the mobile phase for LC-MS analysis.

LC-MS Analysis:

Inject the prepared sample and calibration standards into the LC-MS system.

Perform chromatographic separation and mass spectrometric detection, monitoring for the

specific mass-to-charge ratios (m/z) of Sudan III and Sudan III-d6.
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Quantification:

Construct a calibration curve by plotting the ratio of the peak area of Sudan III to the peak

area of Sudan III-d6 against the concentration of Sudan III for the calibration standards.

Calculate the concentration of Sudan III in the sample by using the peak area ratio from

the sample and the equation from the calibration curve.

Experimental Workflow Diagram
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Workflow for Sudan III Quantification using Sudan III-d6

Preparation

Extraction & Cleanup

Analysis

Quantification

1. Weigh Chili Sample

2. Spike with Sudan III-d6
(Internal Standard)

3. Add Chloroform

4. Vortex & Centrifuge

5. Collect Supernatant

6. Solid Phase Extraction (SPE)

7. Evaporate & Reconstitute

8. Inject into LC-MS

9. Data Acquisition

10. Calculate Peak Area Ratios

11. Determine Concentration
via Calibration Curve

Click to download full resolution via product page

Caption: Workflow for Sudan III Quantification using Sudan III-d6 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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